4-Pentenyl acetate

• IUPAC Name: pent-4-enyl acetate
• InChI: InChI=1S/C7H12O2/c1-3-4-5-6-9-7(2)8/h3H,1,4-6H2,2H3
• InChI Key: LVHDNIMNOMRZMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCC=C
• Molecular Formula: C7H12O2
• DSSTOX Substance ID: DTXSID60166292
• Molecular Weight: 128.17 g/mol
• Physical Description: Clear and colourless liquid; fruity aroma
• Solubility: insoluble in water; soluble in most non-polar solvents, soluble (in ethanol)
• Density: 0.906-0.916
• CAS RN: 1576-85-8

Description

4-Pentenyl acetate is a chemical compound that has been studied in various contexts, including organic synthesis and chemical reactions. It is involved in several chemical processes and exhibits unique properties due to its molecular structure.

Synthesis Analysis

• The formation of this compound has been investigated in reactions involving the oxidation of diketene and 1,1-diarylethene with manganese(III) acetate dihydrate, leading to various products including 4-penten-2-one (Nishino, Nguyen, Yoshinaga, & Kurosawa, 1996).
• Other synthesis methods include photochemistry of 1-acetoxy-2-(pent-4-enoyl)cyclopentenes and copper-catalyzed aminooxygenation and dioxygenation of 4-pentenylsulfonamides and 4-pentenylalcohols (Seto, Fujimoto, Yoshioka, & Tatsuno, 1984); (Wdowik & Chemler, 2017).

Molecular Structure Analysis

• The molecular structure of this compound derivatives and related compounds has been explored, revealing various conformations and interactions. These studies are crucial for understanding the chemical behavior of the compound (Soltani-Ghoshkhaneh et al., 2020).

Chemical Reactions and Properties

• The chemical reactions involving this compound include oxidative hydrolysis, intramolecular photocycloadditions, and various other transformations (Ratcliffe & Fraser-Reid, 1989).

Physical Properties Analysis

• Analysis of physical properties such as thermal stability, crystallinity ratio, and physicochemical characteristics of compounds related to this compound provide insights into its behavior in various conditions (Yazici, Çakar, Cankurtaran, & Karaman, 2009).

Scientific Research Applications

• Fatty Acid Oxidation and Biochemistry :

  • 4-Pentenyl acetate derivatives, like 4-pentenoic acid, have been used to study the inhibition of fatty acid oxidation in rat heart mitochondria. These compounds can specifically inhibit enzymes like 3-ketoacyl-CoA thiolase, impacting fatty acid metabolism (Fong & Schulz, 1978).
  • Similarly, 4-pentenoic acid affects gluconeogenesis in perfused rat liver, significantly altering coenzyme A and carnitine levels, and inhibiting fatty acid oxidation, pyruvate oxidation, and the citric acid cycle (Williamson, Rostand, & Peterson, 1970).

• Polymer Science and Decomposition Studies :

  • In the field of polymer science, this compound derivatives have been used to study the thermal decomposition of poly(vinyl chloride) type polymers. Research on model substances like 4-acetoxy-1-pentene helps in understanding the decomposition process of these polymers (Chytrý, Obereigner, & Lím, 1973).

• Organic Chemistry and Synthesis :

  • This compound is involved in the synthesis of various organic compounds. For example, the oxidation of diketene with manganese(III) acetate yields 4-penten-2-one, demonstrating its role in organic synthesis (Nishino, Nguyen, Yoshinaga, & Kurosawa, 1996).
  • Another application is in the synthesis of isopropyl acetate from acetone and ketene, where this compound derivatives play a critical role (Zhang et al., 2021).

• Medical Applications and Glycosylation :

  • In medical chemistry, 4-pentenyl glycosides are used for the synthesis of various disaccharides, which are related to archaebacterial glycolipids and protozoa glycoconjugates (Velty et al., 1997).

• Electrostatic Polymer Processing :

  • This compound derivatives are also significant in the electrostatic processing of polymers like poly(4-methyl-1-pentene) for medical applications (Lee, Givens, Chase, & Rabolt, 2006).

Safety and Hazards

4-Pentenyl acetate is classified as a flammable liquid (Category 3) and poses a short-term (acute) aquatic hazard (Category 3). It is harmful to aquatic life. In case of skin contact, it is advised to take off immediately all contaminated clothing and rinse skin with water.

Mechanism of Action

Target of Action

This compound, also known as 4-Pentenyl acetate, is an acetate ester of pent-4-en-1-ol

Mode of Action

As an acetate ester, it may undergo hydrolysis in the body to produce acetic acid and pent-4-en-1-ol . The resulting compounds could interact with various biological targets, leading to different physiological effects. More research is required to elucidate these interactions.

Pharmacokinetics

As a lipophilic compound, it is likely to be absorbed in the gastrointestinal tract and distributed throughout the body. It may be metabolized by esterases or other enzymes to produce acetic acid and pent-4-en-1-ol . The excretion pathway is unknown and would require further investigation.

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds could potentially influence the action, efficacy, and stability of 4-Penten-1-yl acetate For instance, the rate of its hydrolysis to acetic acid and pent-4-en-1-ol could be affected by pH and temperature

Q & A

Q1: What is the aroma profile of 4-Pentenyl acetate and in which fruits is it found?

A1: this compound, also known as 4-Penten-1-yl acetate, contributes to a fruity, tropical aroma. It is a key volatile compound found in mangaba (Hancornia speciosa Gomes), a tropical fruit native to Brazil. [, ] In mangaba puree, this compound is one of the three most abundant esters, playing a significant role in the fruit's overall aroma. []

Q2: Are there other fruits or natural sources where this compound is a significant aroma compound?

A2: While the provided research focuses on mangaba, this compound is also found in propolis from China. [] In Chinese propolis, it contributes 9.04% of the volatile profile, although it is not the dominant compound in this case. []

Q3: Has the reaction rate of this compound with hydroxyl radicals been studied in the context of atmospheric chemistry?

A4: Yes, the reaction rate of this compound with hydroxyl (OH) radicals has been measured in simulated atmospheric conditions. [, ] The rate constant was determined to be 4.34 ± 0.385 x 10^-11 cm3 molecule-1 s-1. [, ] This information helps understand the fate and persistence of this compound in the atmosphere.

Q4: Are there any known applications of this compound in bioorganic chemistry?

A5: While not directly mentioned in the provided research, this compound serves as a starting material in the synthesis of (R)-(+)-Paraconic acid. [] The synthesis involves an asymmetric hydrolysis step catalyzed by Lipase MY. [] This highlights the potential use of this compound as a building block in organic synthesis, particularly for chiral molecules.